Cas no 1227601-26-4 ((5,6-Dibromopyridin-2-yl)methanol)

• Product Name: (5,6-Dibromopyridin-2-yl)methanol
• CAS No: 1227601-26-4
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• CID: 4927581
• Update Time: 2025-10-28

(5,6-Dibromopyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5,6-dibromopyridin-2-yl)methanol
• 5,6-Dibromopyridine-2-methanol
• (5,6-Dibromopyridin-2-yl)methanol

• Inchi： 1S/C6H5Br2NO/c7-5-2-1-4(3-10)9-6(5)8/h1-2,10H,3H2
• InChI Key： VBLHXYOGMWOPHB-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C=C1)CO)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on (5,6-Dibromopyridin-2-yl)methanol

(5,6-Dibromopyridin-2-yl)methanol: A Comprehensive Overview

The compound (5,6-Dibromopyridin-2-yl)methanol, identified by the CAS number 1227601-26-4, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and diverse applications. The structure of (5,6-Dibromopyridin-2-yl)methanol consists of a pyridine ring substituted with two bromine atoms at positions 5 and 6, along with a hydroxymethyl group (-CH₂OH) attached at position 2. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable compound in various chemical reactions and industrial processes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (5,6-Dibromopyridin-2-yl)methanol. Researchers have explored various methodologies to optimize its production, including nucleophilic aromatic substitution and coupling reactions. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in sensitive chemical reactions. The synthesis of this compound often involves the use of brominating agents such as N-bromosuccinimide (NBS) or elemental bromine (Br₂), under controlled conditions to ensure selective substitution at positions 5 and 6 of the pyridine ring.

The physical properties of (5,6-Dibromopyridin-2-yl)methanol are well-documented. It is a crystalline solid with a melting point of approximately 130°C and a boiling point around 300°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane (DCM), chloroform (CHCl₃), and ethyl acetate (EtOAc). These solubility characteristics make it suitable for use in various organic reactions, including SNAr (nucleophilic aromatic substitution) reactions and Heck coupling reactions.

The chemical reactivity of (5,6-Dibromopyridin-2-yl)methanol is influenced by the electron-withdrawing effects of the bromine substituents on the pyridine ring. These substituents deactivate the ring towards electrophilic aromatic substitution but activate it towards nucleophilic aromatic substitution under certain conditions. The hydroxymethyl group at position 2 introduces additional functionality, enabling further chemical transformations such as oxidation to carboxylic acid or reduction to methylene groups.

In terms of applications, (5,6-Dibromopyridin-2-yl)methanol has found utility in several areas. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties. Recent studies have highlighted its role in constructing complex heterocyclic frameworks that mimic natural product structures. Additionally, this compound is employed in agrochemicals as an intermediate for herbicides and insecticides due to its ability to undergo specific transformations that yield biologically active molecules.

The environmental impact of (5,6-Dibromopyridin-2-yl)methanol has also been a topic of interest among researchers. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. However, further research is required to fully understand its long-term persistence in various environmental matrices and its potential effects on aquatic organisms.

In conclusion, (5,6-Dibromopyridin-2-yl)methanol, CAS No. 1227601-26-4, is a versatile compound with significant potential in organic synthesis and industrial applications. Its unique structure and reactivity make it an invaluable tool for chemists seeking to design novel molecules with tailored properties. As research continues to uncover new synthetic routes and applications for this compound, its role in advancing chemical science is expected to grow further.